5-(2-fluorophenyl)-N-(propan-2-yl)furan-2-carboxamide

• IUPAC Name: 5-(2-fluorophenyl)-N-propan-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C14H14FNO2/c1-9(2)16-14(17)13-8-7-12(18-13)10-5-3-4-6-11(10)15/h3-9H,1-2H3,(H,16,17)
• InChI Key: YFUDELQILLMNLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=C(O1)C2=CC=CC=C2F
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

5-(2-fluorophenyl)-N-(propan-2-yl)furan-2-carboxamide, also known as FLF-147, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Fluorescence Chemosensing

A phenoxazine-based fluorescent chemosensor incorporating a furan-2-carboxamide group demonstrated discriminative detection of Cd2+ and CN− ions. This chemosensor showcased turn-on fluorescence emission for Cd2+ and could detect CN− via a turn-off fluorescence response. It exhibited detection limits significantly lower than WHO guidelines, proving its potential for environmental monitoring and biological applications (Ravichandiran et al., 2020).

Antiviral Activities

Furan-carboxamide derivatives were found to be potent inhibitors of the H5N1 influenza A virus. Structure-activity relationship studies highlighted the importance of the furan moiety, with one derivative showing significant activity against the H5N1 virus. This class of compounds represents a new avenue for developing antiviral drugs (Yongshi et al., 2017).

Antibacterial Properties

Synthesized N-(4-bromophenyl)furan-2-carboxamide analogues demonstrated in vitro anti-bacterial activities against drug-resistant bacteria. This compound and its analogues showed promising antibacterial properties, especially against NDM-positive A. baumannii, suggesting potential for developing new antibacterial agents (Siddiqa et al., 2022).

Enzymatic Polymerization

Research on furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides highlighted their potential as sustainable alternatives to polyphthalamides. These materials, synthesized via enzymatic polymerization, could serve as high-performance materials with commercial interest, indicating the versatility of furan derivatives in polymer science (Jiang et al., 2015).

PET Imaging

A PET radiotracer specific for CSF1R, incorporating a furan-2-carboxamide moiety, was developed as a tool for imaging reactive microglia and assessing neuroinflammation in vivo. This advancement in PET imaging technology underscores the potential of furan-carboxamide derivatives in biomedical imaging and neuroinflammation research (Horti et al., 2019).